Cas no 52972-61-9 (1H-Indole-3-methanamine,N,N,1-trimethyl-)

1H-Indole-3-methanamine,N,N,1-trimethyl- structure
52972-61-9 structure
Product Name:1H-Indole-3-methanamine,N,N,1-trimethyl-
CAS No:52972-61-9
MF:C12H16N2
MW:188.268842697144
CID:387370
PubChem ID:338322
Update Time:2025-04-19

1H-Indole-3-methanamine,N,N,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-methanamine,N,N,1-trimethyl-
    • 3-(N,N-dimethylaminomethyl)-1-methylindole
    • N,N-dimethyl-1-(1-methylindol-3-yl)methanamine
    • 1-methyl-3-dimethylaminomethylindole
    • 1-methylgramine
    • AC1L7NL8
    • CHEMBL481760
    • Dimethyl-(1-methyl-indol-3-ylmethyl)-amin
    • dimethyl-(1-methyl-indol-3-ylmethyl)-amine
    • NSC360214
    • NSC-360214
    • N,N-Dimethyl-1-(1-methyl-1H-indol-3-yl)methanamine
    • 52972-61-9
    • AKOS037481640
    • DTXSID20320479
    • N-methylgramine
    • SCHEMBL10261961
    • n,n-dimethyl-(1-methyl-1h-indol-3-yl)methanamine
    • Inchi: 1S/C12H16N2/c1-13(2)8-10-9-14(3)12-7-5-4-6-11(10)12/h4-7,9H,8H2,1-3H3
    • InChI Key: QAJUUSZYZIUHQI-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(CN(C)C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 188.13148
  • Monoisotopic Mass: 188.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 8.2Ų

Experimental Properties

  • PSA: 8.17
  • LogP: 2.23990
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